Cas no 1357082-99-5 ((3aR,6aS)-2-ethyl-octahydropyrrolo3,4-cpyrrole)

• Product Name: (3aR,6aS)-2-ethyl-octahydropyrrolo3,4-cpyrrole
• CAS No: 1357082-99-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD24619862
• CID: 4740779
• PubChem ID: 86311379
• Update Time: 2025-05-23

(3aR,6aS)-2-ethyl-octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-2-Ethyloctahydropyrrolo[3,4-c]pyrrole
• (3aR,6aS)-2-ethyl-octahydropyrrolo3,4-cpyrrole

• MDL： MFCD24619862
• Inchi： 1S/C8H16N2/c1-2-10-5-7-3-9-4-8(7)6-10/h7-9H,2-6H2,1H3/t7-,8+
• InChI Key： LEGNYJMRADOJNA-OCAPTIKFSA-N
• SMILES： [H][C@]12CN(CC)C[C@@]1([H])CNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (3aR,6aS)-2-ethyl-octahydropyrrolo3,4-cpyrrole

Compound CAS No. 1357082-99-5: (3aR,6aS)-2-ethyl-octahydropyrrolo[3,4-c]pyrrole

The compound CAS No. 1357082-99-5, also known as (3aR,6aS)-2-ethyl-octahydropyrrolo[3,4-c]pyrrole, is a highly specialized organic molecule with a unique structural configuration. This compound belongs to the class of bicyclic compounds, specifically featuring a pyrrolo[3,4-c]pyrrole framework with an ethyl substituent at the 2-position. The stereochemistry of the molecule is defined by the (3aR,6aS) configuration, which plays a crucial role in its chemical properties and potential applications.

Recent studies have highlighted the significance of octahydropyrrolo[3,4-c]pyrrole derivatives in various fields of chemistry and pharmacology. The compound's structure provides a rigid yet flexible framework that makes it an ideal candidate for exploring new synthetic pathways and drug design strategies. Researchers have been particularly interested in its potential as a scaffold for bioactive molecules due to its ability to interact with biological targets in a highly specific manner.

The synthesis of (3aR,6aS)-2-ethyl-octahydropyrrolo[3,4-c]pyrrole involves a series of intricate chemical reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis and enantioselective synthesis have enabled chemists to produce this compound with high optical purity. These methods are not only efficient but also environmentally friendly, aligning with the growing demand for sustainable chemical processes.

In terms of applications, CAS No. 1357082-99-5 has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with G-protein coupled receptors (GPCRs), making it a potential lead compound for treating conditions such as neurological disorders and inflammatory diseases. Additionally, its role as a building block in natural product synthesis has been explored extensively in recent years.

Recent research has also focused on the pharmacokinetic properties of (3aR,6aS)-2-ethyl-octahydropyrrolo[3,4-c]pyrrole. Studies have demonstrated that this compound exhibits favorable absorption and metabolism profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. Furthermore, its low toxicity profile makes it an attractive option for long-term therapeutic applications.

The structural versatility of octahydropyrrolo[3,4-c]pyrrole derivatives has also led to their exploration in materials science. Researchers have investigated their use as precursors for advanced materials such as organic semiconductors and stimuli-responsive polymers. These applications leverage the compound's ability to undergo reversible conformational changes under specific conditions.

In conclusion, CAS No. 1357082-99-5, or (3aR,6aS)-2-ethyl-octahydropyrrolo[3,4-c]pyrrole, represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its potential applications, this compound is poised to play a pivotal role in shaping future innovations in drug discovery and materials science.